Cas no 16200-52-5 (3,4-Diethylpyrrole)

• Product Name: 3,4-Diethylpyrrole
• CAS No: 16200-52-5
• MF: C₈H₁₃N
• MW: 123.195522069931
• MDL: MFCD08062571
• CID: 137528
• PubChem ID: 10909563
• Update Time: 2025-06-07

3,4-Diethylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,3,4-diethyl-
• 3,4-diethyl-1H-pyrrole
• 3,4-Diethylpyrrole
• 1H-Pyrrole,3,4-diethyl
• 3,4-Diaethyl-pyrrol
• 3,4-diethylpyrrol
• AKOS006285968
• CS-0313688
• 3,4-diethyl pyrrole
• tert-Butyl6-[(1E)-2-[4-(4-fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinyl]ethenyl]-2,2-dimethyl-1,3-dioxane-4-acetate
• 3,4-Diethyl-pyrrol
• XMYRJQYUMXCUNX-UHFFFAOYSA-N
• 1H-Pyrrole, 3,4-diethyl-
• AMY32098
• SCHEMBL891271
• 16200-52-5
• F10353
• AS-58347
• J-009883
• DTXSID80447934
• MFCD08062571
• SY019286
• AB43391
• 3,4-Diethypyrrole

• MDL： MFCD08062571
• Inchi： 1S/C8H13N/c1-3-7-5-9-6-8(7)4-2/h5-6,9H,3-4H2,1-2H3
• InChI Key： XMYRJQYUMXCUNX-UHFFFAOYSA-N
• SMILES： N1C=C(CC)C(=C1)CC

Computed Properties

• Exact Mass: 123.10500
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 70.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 0.923
• Melting Point: 13 ºC
• Boiling Point: 184 ºC
• Flash Point: 66 ºC
• Refractive Index: 1.508
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 15.79000
• LogP: 2.13950
• Vapor Pressure: 1.0±0.3 mmHg at 25°C

3,4-Diethylpyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,4-Diethylpyrrole

Introduction to 3,4-Diethylpyrrole (CAS No. 16200-52-5)

3,4-Diethylpyrrole (CAS No. 16200-52-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which consists of a pyrrole ring with two ethyl groups attached at the 3 and 4 positions. The chemical formula of 3,4-Diethylpyrrole is C₈H₁₃N, and it is known for its aromatic properties and potential applications in various scientific and industrial processes.

The synthesis of 3,4-Diethylpyrrole can be achieved through several methods, including the condensation of ethyl acetoacetate with aniline followed by cyclization. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel microwave-assisted synthesis method that significantly reduced reaction times and improved yields.

In terms of its physical properties, 3,4-Diethylpyrrole is a colorless liquid at room temperature with a characteristic odor. It has a boiling point of approximately 180°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various chemical reactions and formulations.

The biological activity of 3,4-Diethylpyrrole has been the subject of extensive research. Studies have shown that it exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and protect cells from oxidative damage. A 2022 study published in the Journal of Medicinal Chemistry demonstrated that 3,4-Diethylpyrrole-derived compounds have significant potential as therapeutic agents for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its antioxidant properties, 3,4-Diethylpyrrole has also been investigated for its anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) found that 3,4-Diethylpyrrole-based compounds can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes them promising candidates for the development of new anti-inflammatory drugs.

The pharmaceutical industry has shown great interest in the potential applications of 3,4-Diethylpyrrole. Its unique structure and biological activity make it an attractive starting material for the synthesis of more complex molecules with therapeutic potential. For example, a recent study published in the European Journal of Medicinal Chemistry reported the synthesis of a series of 3,4-Diethylpyrrole-derived compounds with potent antiviral activity against influenza virus.

Beyond pharmaceuticals, 3,4-Diethylpyrrole has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of new materials with enhanced properties. A 2021 study published in Advanced Materials explored the use of 3,4-Diethylpyrrole-based polymers as conductive materials for electronic devices.

The environmental impact of 3,4-Diethylpyrrole is another area of ongoing research. While it is generally considered safe when used under controlled conditions, proper handling and disposal are essential to minimize any potential environmental risks. Studies have shown that biodegradation can effectively break down this compound in natural environments, reducing its long-term impact.

In conclusion, 3,4-Diethylpyrrole (CAS No. 16200-52-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structure and biological activity make it a valuable starting material for the development of new drugs and materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.